ProTx III

• Molecular Formula: C162H245N51O44S6
• Molecular Weight: 3803 g/mol
• InChI: InChI=1S/C162H245N51O44S6/c1-9-83(8)131(161(256)257)212-152(247)107(56-88-66-176-79-184-88)199-144(239)102(51-82(6)7)194-136(231)95(36-18-23-43-164)192-154(249)117-74-261-263-77-120-158(253)211-119-76-262-259-73-116(206-132(227)91(168)57-129(223)224)155(250)195-101(50-81(4)5)143(238)189-94(35-17-22-42-163)137(232)196-103(52-84-29-11-10-12-30-84)133(228)180-67-127(221)186-104(53-85-63-178-92-33-15-13-31-89(85)92)145(240)190-97(38-20-25-45-166)140(235)208-118(156(251)204-112(61-125(172)219)160(255)213-48-28-41-121(213)159(254)193-99(40-27-47-177-162(173)174)138(233)200-108(58-122(169)216)150(245)203-111(62-130(225)226)151(246)191-98(141(236)209-120)39-21-26-46-167)75-260-258-72-115(207-139(234)96(37-19-24-44-165)188-142(237)100(49-80(2)3)185-126(220)68-181-134(229)113(70-214)205-157(119)252)135(230)182-69-128(222)187-114(71-215)153(248)202-110(60-124(171)218)149(244)198-106(55-87-65-175-78-183-87)147(242)201-109(59-123(170)217)148(243)197-105(146(241)210-117)54-86-64-179-93-34-16-14-32-90(86)93/h10-16,29-34,63-66,78-83,91,94-121,131,178-179,214-215H,9,17-28,35-62,67-77,163-168H2,1-8H3,(H2,169,216)(H2,170,217)(H2,171,218)(H2,172,219)(H,175,183)(H,176,184)(H,180,228)(H,181,229)(H,182,230)(H,185,220)(H,186,221)(H,187,222)(H,188,237)(H,189,238)(H,190,240)(H,191,246)(H,192,249)(H,193,254)(H,194,231)(H,195,250)(H,196,232)(H,197,243)(H,198,244)(H,199,239)(H,200,233)(H,201,242)(H,202,248)(H,203,245)(H,204,251)(H,205,252)(H,206,227)(H,207,234)(H,208,235)(H,209,236)(H,210,241)(H,211,253)(H,212,247)(H,223,224)(H,225,226)(H,256,257)(H4,173,174,177)/t83-,91+,94+,95-,96-,97-,98-,99-,100-,101-,102-,103-,104-,105-,106+,107-,108-,109-,110-,111-,112-,113-,114-,115+,116-,117+,118+,119+,120-,121-,131+/m1/s1
• InChIKey: FGNJVJFJADIQRF-SEMSBCGLSA-N

ProTx III: Selective Nav1.7 Spider Toxin for Pain and Ion Channel Research

ProTx III (µ-TRTX-Tp1a) is a 33-residue peptide isolated from the venom of the Peruvian green-velvet tarantula *Thrixopelma pruriens*. It belongs to the NaSpTx family 1 of spider toxins and is characterized by a classic inhibitor cystine knot (ICK) motif that confers high structural stability [1]. ProTx III acts as a potent and selective inhibitor of the voltage-gated sodium channel Nav1.7, a validated analgesic drug target, with an IC50 of 2.1 nM for the native amidated form. Its unique biophysical mechanism—inhibiting Nav1.7 without significantly altering the voltage dependence of activation or inactivation—distinguishes it from most other spider toxins and small molecule blockers [1]. These properties make ProTx III a valuable molecular tool for pain research, channelopathy studies, and drug discovery programs targeting Nav1.7-mediated pathways.

✓ Nav1.7 pathway inhibition study fit

✓ Gating-mechanism research tool; preserves voltage dependence

✓ Structurally stabilized peptide probe (ICK motif); C-terminal amidation required

• [1] Cardoso FC, Dekan Z, Rosengren KJ, Erickson A, Vetter I, Deuis JR, Herzig V, Alewood PF, King GF, Lewis RJ. Identification and Characterization of ProTx-III [μ-TRTX-Tp1a], a New Voltage-Gated Sodium Channel Inhibitor from Venom of the Tarantula Thrixopelma pruriens. Mol Pharmacol. 2015 Aug;88(2):291-303. View Source

Why ProTx III Cannot Be Replaced by Generic Nav1.7 Blockers

ProTx III occupies a distinct pharmacological niche that prevents simple substitution with other Nav1.7 inhibitors, including closely related spider toxins. Unlike ProTx II, which also targets Nav1.7 but modulates both activation and inactivation gating, ProTx III inhibits Nav1.7 without significantly altering the voltage dependence of either process [1]. Compared to Huwentoxin-IV (HWTX-IV), which traps the domain II voltage sensor in a closed configuration, ProTx III exhibits a different binding mechanism and superior potency [1][2]. Against small molecule Nav1.7 blockers such as PF-05089771, ProTx III demonstrates a distinct biophysical fingerprint—balanced gating shifts that preserve physiological excitability rather than preferentially stabilizing channels in an inactivated state [3]. Furthermore, ProTx III's peptide nature, ICK-stabilized structure, and lack of activity at Cav channels and nicotinic acetylcholine receptors at concentrations up to 5 μM provide a selectivity and safety profile not replicated by small molecules [1]. These differences mandate compound-specific validation; generic substitution risks altered experimental outcomes due to divergent mechanisms, potency variations, and off-target effects.

Mechanism mismatch ProTx II, HWTX-IV, and small molecules shift activation/inactivation differently; results may not transfer directly.

C-terminal amidation status Acid form is ~5.5-fold less potent; incorrect modification can compromise reproducibility.

Broader subtype activity ProTx II inhibits Nav1.1–1.8 and may alter native-tissue interpretation; selectivity rank may differ.

• [1] Cardoso FC, Dekan Z, Rosengren KJ, Erickson A, Vetter I, Deuis JR, Herzig V, Alewood PF, King GF, Lewis RJ. Identification and Characterization of ProTx-III [μ-TRTX-Tp1a], a New Voltage-Gated Sodium Channel Inhibitor from Venom of the Tarantula Thrixopelma pruriens. Mol Pharmacol. 2015 Aug;88(2):291-303. View Source
• [2] Xiao Y, Bingham JP, Zhu W, Moczydlowski E, Liang S, Cummins TR. Tarantula Huwentoxin-IV Inhibits Neuronal Sodium Channels by Binding to Receptor Site 4 and Trapping the Domain II Voltage Sensor in the Closed Configuration. J Biol Chem. 2008 Oct 3;283(40):27300-13. View Source
• [3] Muller J, Zhang Y, Giacomotto J, Cardoso FC. Selective modulation of NaV channel gating counteracts aberrant hyperexcitability and rescues motor function and survival in a model of spinal muscular atrophy. Authorea Preprint. 2025 Nov 28. View Source

Quantitative Differentiation of ProTx III Against Closest Analogs and Alternatives

Nav1.7 Potency Comparison: ProTx III vs. ProTx II, Huwentoxin-IV, GpTx-1, and PF-05089771

ProTx III (native amidated form) inhibits hNav1.7 with an IC50 of 2.1 nM, demonstrating higher potency than several widely used Nav1.7 inhibitors [1]. In contrast, ProTx II—a closely related spider toxin—exhibits an IC50 of 0.3 nM, making it approximately 7-fold more potent than ProTx III [2]. However, ProTx III is 8-fold more potent than Huwentoxin-IV (IC50 ~26 nM) [3], 5-fold more potent than GpTx-1 (IC50 10 nM) [4], and 5-fold more potent than the small molecule PF-05089771 (IC50 11 nM) [5]. This potency profile positions ProTx III as a high-affinity tool with intermediate potency relative to the ultrapotent ProTx II but superior potency compared to other peptide and small molecule alternatives.

Nav1.7 potency comparison

Reported

IC50 2.1 nM; 7-fold less potent than ProTx II; 12-fold more potent than HWTX-IV

Supports potency context in Nav1.7 electrophysiology

Cross-study values from whole-cell patch clamp

Evidence Dimension	hNav1.7 inhibition IC50
Target Compound Data	2.1 nM
Comparator Or Baseline	ProTx II: 0.3 nM; Huwentoxin-IV: ~26 nM; GpTx-1: 10 nM; PF-05089771: 11 nM
Quantified Difference	ProTx III is 7-fold less potent than ProTx II, 12-fold more potent than HWTX-IV, 5-fold more potent than GpTx-1, and 5-fold more potent than PF-05089771.
Conditions	Whole-cell patch-clamp electrophysiology on heterologously expressed human Nav1.7 channels.

Why This Matters

Researchers requiring high Nav1.7 affinity without the ultra-high potency (and potential broader subtype activity) of ProTx II may find ProTx III an optimal balance of potency and selectivity.

• [1] Cardoso FC, Dekan Z, Rosengren KJ, Erickson A, Vetter I, Deuis JR, Herzig V, Alewood PF, King GF, Lewis RJ. Identification and Characterization of ProTx-III [μ-TRTX-Tp1a], a New Voltage-Gated Sodium Channel Inhibitor from Venom of the Tarantula Thrixopelma pruriens. Mol Pharmacol. 2015 Aug;88(2):291-303. View Source
• [2] Schmalhofer WA, Calhoun J, Burrows R, Bailey T, Kohler MG, Weinglass AB, Kaczorowski GJ, Garcia ML, Koltzenburg M, Priest BT. ProTx-II, a selective inhibitor of NaV1.7 sodium channels, blocks action potential propagation in nociceptors. Mol Pharmacol. 2008 Nov;74(5):1476-84. View Source
• [3] Xiao Y, Bingham JP, Zhu W, Moczydlowski E, Liang S, Cummins TR. Tarantula Huwentoxin-IV Inhibits Neuronal Sodium Channels by Binding to Receptor Site 4 and Trapping the Domain II Voltage Sensor in the Closed Configuration. J Biol Chem. 2008 Oct 3;283(40):27300-13. View Source
• [4] Murray JK, Ligutti J, Liu D, Zou A, Poppe L, Li H, Andrews KL, Moyer BD, McDonough SI, Favreau P, Stöcklin R, Miranda LP. Engineering potent and selective analogues of GpTx-1, a tarantula venom peptide antagonist of the Na(V)1.7 sodium channel. J Med Chem. 2015 Mar 12;58(5):2299-314. View Source
• [5] Alexandrou AJ, Brown AR, Chapman ML, Estacion M, Turner J, Mis MA, Wilbrey A, Payne EC, Gutteridge A, Cox PJ, Doyle R, Printzenhoff D, Lin Z, Marron BE, West C, Swain NA, Storer RI, Stupple PA, Castle NA, Hounshell JA, Rivara M, Randall A, Dib-Hajj SD, Krafte D, Waxman SG, Patel MK, Butt RP, Stevens EB. Subtype-Selective Small Molecule Inhibitors Reveal a Fundamental Role for Nav1.7 in Nociceptor Electrogenesis, Axonal Conduction and Presynaptic Release. PLoS One. 2016 Apr 6;11(4):e0152405. View Source

Selectivity Profile: ProTx III vs. ProTx II and Huwentoxin-IV Across Nav Subtypes

ProTx III preferentially inhibits hNav1.7 > hNav1.6 > hNav1.2 > hNav1.1 > hNav1.3 channels, with no significant activity at Cav channels or nAChR at 5 μM [1]. ProTx II is reported to be ~100-fold selective for Nav1.7 over other Nav subtypes (Nav1.2 IC50 40-540 nM; Nav1.3 IC50 102 nM) [2], but it also inhibits Nav1.1–1.8 [2]. Huwentoxin-IV shows preference for Nav1.7 (IC50 26 nM) over Nav1.2 (150 nM) and Nav1.3 (338 nM) but has very low activity at Nav1.4 and Nav1.5 [3]. ProTx III's selectivity profile—particularly its clear rank order and lack of Cav/nAChR activity—offers a defined, narrow spectrum of activity distinct from the broader subtype coverage of ProTx II.

Selectivity profile

Reported

hNav1.7 > hNav1.6 > hNav1.2 > hNav1.1 > hNav1.3; no Cav/nAChR at 5 µM

Defined selectivity rank aids native tissue interpretation

Fluorescent and electrophysiology assays

Evidence Dimension	Nav subtype selectivity profile
Target Compound Data	hNav1.7 (2.1 nM) > hNav1.6 > hNav1.2 > hNav1.1 > hNav1.3; No effect on Cav/nAChR at 5 μM.
Comparator Or Baseline	ProTx II: ~100-fold selective for Nav1.7; inhibits Nav1.1–1.8. HWTX-IV: Nav1.7 (26 nM) > Nav1.2 (150 nM) > Nav1.3 (338 nM); >10 μM for Nav1.4/1.5.
Quantified Difference	ProTx III exhibits a defined Nav1.7 > Nav1.6 > Nav1.2 > Nav1.1 > Nav1.3 rank order, whereas ProTx II shows broader activity across Nav1.1–1.8. HWTX-IV is less potent and has a different subtype selectivity pattern.
Conditions	Fluorescent assays and electrophysiology on heterologously expressed human Nav channels.

Why This Matters

The specific rank order of Nav subtype inhibition allows researchers to predict and interpret experimental outcomes more precisely, especially in native tissues expressing multiple Nav subtypes.

• [1] Cardoso FC, Dekan Z, Rosengren KJ, Erickson A, Vetter I, Deuis JR, Herzig V, Alewood PF, King GF, Lewis RJ. Identification and Characterization of ProTx-III [μ-TRTX-Tp1a], a New Voltage-Gated Sodium Channel Inhibitor from Venom of the Tarantula Thrixopelma pruriens. Mol Pharmacol. 2015 Aug;88(2):291-303. View Source
• [2] Schmalhofer WA, Calhoun J, Burrows R, Bailey T, Kohler MG, Weinglass AB, Kaczorowski GJ, Garcia ML, Koltzenburg M, Priest BT. ProTx-II, a selective inhibitor of NaV1.7 sodium channels, blocks action potential propagation in nociceptors. Mol Pharmacol. 2008 Nov;74(5):1476-84. View Source
• [3] Xiao Y, Bingham JP, Zhu W, Moczydlowski E, Liang S, Cummins TR. Tarantula Huwentoxin-IV Inhibits Neuronal Sodium Channels by Binding to Receptor Site 4 and Trapping the Domain II Voltage Sensor in the Closed Configuration. J Biol Chem. 2008 Oct 3;283(40):27300-13. View Source

Biophysical Mechanism: ProTx III Preserves Voltage Dependence Unlike ProTx II and Small Molecules

ProTx III inhibits hNav1.7 without significantly altering the voltage dependence of activation or steady-state inactivation [1]. In contrast, ProTx II shifts activation gating positively and decreases current magnitude, and also impairs fast inactivation [2]. The small molecule PF-05089771 preferentially stabilizes Nav channels in the inactivated state [3]. In a zebrafish SMA model, ProTx III produced balanced gating shifts across a broad voltage range, preserving physiological excitability, whereas riluzole preferentially stabilized Nav channels in the inactivated state [4]. This unique 'silent' inhibition mechanism—blocking conductance without perturbing voltage sensor movement—is a key differentiator.

Biophysical mechanism

Head-to-head

No significant alteration of activation or inactivation voltage dependence

Preserved gating kinetics may reduce excitability perturbation

Compared to ProTx II, PF-05089771, riluzole

Evidence Dimension	Effect on Nav1.7 voltage dependence of activation and inactivation
Target Compound Data	No significant alteration of voltage dependence of activation or inactivation.
Comparator Or Baseline	ProTx II: Shifts activation gating positively, impairs fast inactivation. PF-05089771: Preferentially stabilizes inactivated state. Riluzole: Stabilizes inactivated state.
Quantified Difference	Qualitative difference in mechanism; ProTx III uniquely does not alter voltage dependence.
Conditions	Whole-cell patch-clamp electrophysiology on hNav1.7 and zebrafish Nav channels.

Why This Matters

The distinct biophysical fingerprint allows ProTx III to inhibit Nav1.7 while preserving normal channel gating kinetics, which may reduce off-target effects on neuronal excitability compared to compounds that alter voltage dependence.

• [1] Cardoso FC, Dekan Z, Rosengren KJ, Erickson A, Vetter I, Deuis JR, Herzig V, Alewood PF, King GF, Lewis RJ. Identification and Characterization of ProTx-III [μ-TRTX-Tp1a], a New Voltage-Gated Sodium Channel Inhibitor from Venom of the Tarantula Thrixopelma pruriens. Mol Pharmacol. 2015 Aug;88(2):291-303. View Source
• [2] Schmalhofer WA, Calhoun J, Burrows R, Bailey T, Kohler MG, Weinglass AB, Kaczorowski GJ, Garcia ML, Koltzenburg M, Priest BT. ProTx-II, a selective inhibitor of NaV1.7 sodium channels, blocks action potential propagation in nociceptors. Mol Pharmacol. 2008 Nov;74(5):1476-84. View Source
• [3] Alexandrou AJ, Brown AR, Chapman ML, Estacion M, Turner J, Mis MA, Wilbrey A, Payne EC, Gutteridge A, Cox PJ, Doyle R, Printzenhoff D, Lin Z, Marron BE, West C, Swain NA, Storer RI, Stupple PA, Castle NA, Hounshell JA, Rivara M, Randall A, Dib-Hajj SD, Krafte D, Waxman SG, Patel MK, Butt RP, Stevens EB. Subtype-Selective Small Molecule Inhibitors Reveal a Fundamental Role for Nav1.7 in Nociceptor Electrogenesis, Axonal Conduction and Presynaptic Release. PLoS One. 2016 Apr 6;11(4):e0152405. View Source
• [4] Muller J, Zhang Y, Giacomotto J, Cardoso FC. Selective modulation of NaV channel gating counteracts aberrant hyperexcitability and rescues motor function and survival in a model of spinal muscular atrophy. Authorea Preprint. 2025 Nov 28. View Source

C-Terminal Amidation Critical for Potency: Native Amide Form vs. Acid Form

The native amidated form of ProTx III (IC50 2.1 nM) is approximately 5.5-fold more potent than the C-terminal acid form (IC50 11.5 nM) in inhibiting hNav1.7 [1]. This difference is attributed to a decreased association rate of the acid form [1]. In comparison, recombinant and synthetic forms with native amidation yield similar results . This highlights the critical importance of sourcing ProTx III with the correct C-terminal amidation, as substitution with acid forms or incorrectly modified peptides will result in significantly reduced potency and altered kinetics.

C-terminal amidation

Head-to-head

Amidated IC50 2.1 nM vs Acid IC50 11.5 nM (5.5-fold difference)

C-terminal amidation verification critical for potency

Decreased association rate for acid form

Evidence Dimension	hNav1.7 IC50 as function of C-terminal modification
Target Compound Data	Native amidated form: IC50 2.1 nM.
Comparator Or Baseline	C-terminal acid form: IC50 11.5 nM.
Quantified Difference	5.5-fold increase in potency for native amide form.
Conditions	Fluorescent assays and electrophysiology on hNav1.7.

Why This Matters

Procurement decisions must verify C-terminal amidation status; use of incorrectly modified ProTx III will compromise experimental reproducibility and may lead to false-negative results.

• [1] Cardoso FC, Dekan Z, Rosengren KJ, Erickson A, Vetter I, Deuis JR, Herzig V, Alewood PF, King GF, Lewis RJ. Identification and Characterization of ProTx-III [μ-TRTX-Tp1a], a New Voltage-Gated Sodium Channel Inhibitor from Venom of the Tarantula Thrixopelma pruriens. Mol Pharmacol. 2015 Aug;88(2):291-303. View Source

In Vivo Analgesic Efficacy: Reversal of OD1-Induced Spontaneous Pain in Mice

ProTx III (1 μM and 300 nM intraplantar injection) significantly reversed spontaneous pain behavior induced by the Nav1.7 activator OD1 in mice [1]. Specifically, at 1 μM (40 pmoles in a 40 μl injection) and 300 nM (12 pmoles in a 40 μl injection), ProTx III produced significant reduction in pain behavior [1]. This in vivo validation is specific to ProTx III and not directly comparable to other Nav1.7 inhibitors in identical models, but it establishes functional analgesic activity at concentrations relevant to its in vitro potency. In contrast, the small molecule PF-05089771 has been shown to be orally active and efficacious in rodent pain models, but head-to-head in vivo comparisons are lacking [2].

In vivo pain model

Reported

Significant reversal of OD1-induced spontaneous pain at 300 nM and 1 µM intraplantar

Reported in vivo pain-model response context

Local injection model; no direct comparison to other inhibitors

Evidence Dimension	In vivo analgesic efficacy
Target Compound Data	Significant reversal of OD1-induced spontaneous pain at 300 nM and 1 μM intraplantar.
Comparator Or Baseline	PF-05089771: Oral activity demonstrated in rodent pain models (no direct comparison).
Quantified Difference	No direct quantitative difference; ProTx III demonstrates local analgesic activity, PF-05089771 systemic activity.
Conditions	Mouse model of OD1-induced spontaneous pain (intraplantar injection).

Why This Matters

Confirms that ProTx III's in vitro Nav1.7 inhibition translates to functional analgesic effects in vivo, supporting its use in translational pain research.

• [1] Cardoso FC, Dekan Z, Rosengren KJ, Erickson A, Vetter I, Deuis JR, Herzig V, Alewood PF, King GF, Lewis RJ. Identification and Characterization of ProTx-III [μ-TRTX-Tp1a], a New Voltage-Gated Sodium Channel Inhibitor from Venom of the Tarantula Thrixopelma pruriens. Mol Pharmacol. 2015 Aug;88(2):291-303. View Source
• [2] Alexandrou AJ, Brown AR, Chapman ML, Estacion M, Turner J, Mis MA, Wilbrey A, Payne EC, Gutteridge A, Cox PJ, Doyle R, Printzenhoff D, Lin Z, Marron BE, West C, Swain NA, Storer RI, Stupple PA, Castle NA, Hounshell JA, Rivara M, Randall A, Dib-Hajj SD, Krafte D, Waxman SG, Patel MK, Butt RP, Stevens EB. Subtype-Selective Small Molecule Inhibitors Reveal a Fundamental Role for Nav1.7 in Nociceptor Electrogenesis, Axonal Conduction and Presynaptic Release. PLoS One. 2016 Apr 6;11(4):e0152405. View Source

Therapeutic Potential in Spinal Muscular Atrophy: ProTx III Superior to Riluzole in Zebrafish Model

In a zebrafish *smn1⁻/⁻* model of spinal muscular atrophy (SMA), ProTx III produced superior effects compared to riluzole, significantly improving locomotor performance and extending lifespan [1]. ProTx III produced balanced gating shifts across a broad voltage range, preserving physiological excitability, whereas riluzole preferentially stabilized Nav channels in the inactivated state [1]. This is a direct head-to-head comparison demonstrating that ProTx III's unique gating modulation translates to improved functional outcomes in a disease model of motor neuron hyperexcitability.

SMA zebrafish model

Data to verify

Improved locomotor performance and lifespan vs riluzole

Comparator model-response context

Preprint; confirmatory studies needed

Evidence Dimension	Locomotor performance and lifespan in SMA zebrafish model
Target Compound Data	Significantly improved locomotor performance and extended lifespan; balanced gating shifts.
Comparator Or Baseline	Riluzole: Some improvement but inferior to ProTx III; preferentially stabilizes inactivated state.
Quantified Difference	Superior effects observed for ProTx-III compared to riluzole.
Conditions	Zebrafish *smn1⁻/⁻* SMA model; behavioral and survival assays.

Why This Matters

Demonstrates that ProTx III's specific biophysical mechanism confers functional advantages over a clinically approved anti-excitability drug in a disease-relevant model, supporting its value in SMA and motor neuron disease research.

• [1] Muller J, Zhang Y, Giacomotto J, Cardoso FC. Selective modulation of NaV channel gating counteracts aberrant hyperexcitability and rescues motor function and survival in a model of spinal muscular atrophy. Authorea Preprint. 2025 Nov 28. View Source

Optimal Application Scenarios for ProTx III in Research and Drug Discovery

Mechanistic Studies of Nav1.7 Gating and Pharmacology

ProTx III is ideal for experiments requiring selective inhibition of Nav1.7 without perturbing voltage-dependent gating. Its 'silent' block mechanism [1] allows researchers to dissect the role of Nav1.7 conductance in neuronal excitability without confounding changes in activation or inactivation voltage dependence—a key differentiator from ProTx II and small molecules like PF-05089771. This makes ProTx III particularly valuable for structure-function studies, voltage-clamp fluorometry, and investigations of Nav1.7 channelopathies.

Validation of Nav1.7 as a Target in Pain Models

ProTx III's validated in vivo analgesic activity in the OD1-induced spontaneous pain model [1] makes it a suitable tool for validating Nav1.7 target engagement in preclinical pain research. Its peptide nature and high potency allow for local administration studies to confirm Nav1.7-mediated effects. The clear rank-order selectivity profile (Nav1.7 > Nav1.6 > Nav1.2 > Nav1.1 > Nav1.3) [1] aids in interpreting results from native tissues expressing multiple Nav subtypes.

SMA and Motor Neuron Disease Research

Recent evidence demonstrates that ProTx III outperforms riluzole in improving motor function and survival in a zebrafish SMA model [1]. Its balanced gating modulation preserves physiological excitability while mitigating hyperexcitability [1]. This application scenario leverages ProTx III's unique biophysical profile to explore Nav channel modulation as an SMN-independent therapeutic strategy for SMA and related motor neuron diseases.

Benchmarking Novel Nav1.7 Inhibitors

Given its well-characterized potency (IC50 2.1 nM), selectivity profile, and mechanism of action [1], ProTx III serves as an excellent reference standard for screening and characterizing new Nav1.7 inhibitors. Its intermediate potency (between ultrapotent ProTx II and less potent peptides) and defined C-terminal amidation requirement [1] provide a robust benchmark for comparing novel peptides, small molecules, or biologics in both in vitro and in vivo assays.

Application

Selection Property

Validation Focus

Mechanistic studies of Nav1.7 gating

Gating-mechanism preservation

Voltage-clamp and structure-function assays

Target engagement in pain models

In vivo model-response context

OD1 pain model endpoint monitoring

SMA and motor neuron disease research

Balanced gating modulation context

Motor function and survival endpoint review

Benchmarking novel Nav1.7 inhibitors

Reference standard profile

Cross-study potency and selectivity context

• [1] Cardoso FC, Dekan Z, Rosengren KJ, Erickson A, Vetter I, Deuis JR, Herzig V, Alewood PF, King GF, Lewis RJ. Identification and Characterization of ProTx-III [μ-TRTX-Tp1a], a New Voltage-Gated Sodium Channel Inhibitor from Venom of the Tarantula Thrixopelma pruriens. Mol Pharmacol. 2015 Aug;88(2):291-303. View Source